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Compound of Interest

Compound Name: Cyclohexane, 1-iodo-2-methyl
CAS No.: 35309-56-9
Cat. No.: B8709353

Get Quote

Emergency Overview & Chemical Identification

1-lodo-2-methylcyclohexane is a halogenated alkyl iodide used primarily as an intermediate in
organic synthesis. Unlike simple solvents, it acts as an alkylating agent, posing distinct toxicity
and stability risks. It is light-sensitive and prone to decomposition, releasing free iodine (

) which corrodes standard metal containers and seals.

Chemical Identity Table
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Property Detail

Chemical Name 1-lodo-2-methylcyclohexane

2-Methylcyclohexyl iodide; Cyclohexane, 1-iodo-

Synonyms 2-methyl-

CAS Number 35309-56-9
Molecular Formula

Waste Stream Halogenated Organic

Not specifically listed (P or U), but often
RCRA Code regulated as D001 (Ignitable) or characteristic

toxic waste due to halogen content.[1]

Pre-Disposal Stabilization & Storage[2][3]

Critical Expert Insight: Alkyl iodides are thermodynamically unstable relative to their alkene
hydrolysis products. Over time, exposure to light or heat causes homolytic cleavage of the C-I

bond, generating free iodine (

), which turns the liquid violet/brown.

The "Copper Wire" Protocol: To prevent container corrosion and pressure buildup from
decomposition products during waste accumulation:

 Inspect the Waste: If the liquid is dark brown/violet, free iodine is present.
» Stabilize: Add clean, activated copper turnings or wire to the waste container.
o Mechanism:[2]

(Copper(l) iodide precipitates as a white/tan solid).

o Result: This scavenges free iodine, preventing it from corroding container seals or reacting

with other organic waste components.

Waste Stream Classification & Segregation
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Proper segregation is vital to prevent violent reactions and minimize disposal costs. 1-lodo-2-

methylcyclohexane must never be mixed with strong oxidizers or strong bases.

Segregation Logic Diagram

Waste: 1-lodo-2-methylcyclohexane

Is it mixed with other chemicals?

Yes

Analyze Mixture Components

Contains Strong Oxidizers?
(e.g., HNO3, Peroxides)

. . Contains Strong Bases?
Yes (Explosion Risk) (e.., NaOH, Alkoxides)

Yes (Exothermic/Elimination) |No

STREAM B: High Hazard Segregation Mixed with Non-Halogenated Solvents?
(Do Not Mix - Contact EHS) (e.g., Hexane, Ethyl Acetate)

Yes o (Other Halogens)

No (Pure)

STREAM C: Halogenated Solvent Mix STREAM A: Halogenated Organic Waste

(Acceptable if <10% water) (Standard Route)

Click to download full resolution via product page
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Caption: Logical flow for determining the correct waste stream. Note that mixing alkyl iodides
with oxidizers or bases creates immediate safety hazards.

Step-by-Step Disposal Protocol
Phase 1: Preparation

e PPE Required: Nitrile gloves (double-gloved recommended for alkylating agents), splash
goggles, and flame-resistant lab coat.

» Vessel Selection: Use an Amber Glass bottle or High-Density Polyethylene (HDPE)
container. Avoid metal cans due to potential iodine corrosion.

o Labeling: Attach a hazardous waste tag immediately.
o Constituents: Write "1-lodo-2-methylcyclohexane".

o Hazards: Check "Toxic", "Irritant”, and "Halogenated".

Phase 2: Transfer & Accumulation

o Fume Hood Work: Perform all transfers inside a certified chemical fume hood.
o Bulking:

o If pouring into a satellite accumulation container (e.g., 20L drum), ensure the drum is
designated for "Halogenated Solvents".

o Do not fill beyond 90% capacity to allow for thermal expansion.
o Deactivation (Optional for Trace Amounts):

o For trace residues in glassware, rinse with acetone, then wash with a dilute solution of
sodium thiosulfate (

) to reduce any residual iodine to harmless iodide ions before final cleaning.

Phase 3: Final Handoff
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o Seal Check: Ensure the cap is screwed on tightly. If the cap liner is degraded (brown/brittle),
replace the cap immediately.

o Secondary Containment: Place the bottle in a polyethylene tray to capture potential leaks.

e Request Pickup: Submit a waste pickup request through your facility’'s EHS portal. Do not
transport large volumes personally.

Accidental Release & Spill Response

Immediate Action: Evacuate the immediate area if the spill exceeds 500 mL or if ventilation is
compromised.

Spill Cleanup Workflow

Don PPE:
Double Nitrile Gloves, >
Goggles, Lab Coat

Minor Spill (<100 mL)
In Fume Hood

Absorb with Vermiculite - Collect into n | Clean Surface with
or Sand 1 wide-Mouth Jar "1 soap & water

Assess Spill Volume
& Location

Major Spill (>100 mL)
Or Outside Hood

Evacuate Lab
Call EHS/Emergency

Click to download full resolution via product page

Caption: Operational workflow for responding to 1-iodo-2-methylcyclohexane spills. Speed and
ventilation are critical.

Cleanup Notes:

e Do NOT use paper towels for large spills of alkyl iodides; while not a strong oxidizer itself,
the iodine released can stain and contaminate cellulose. Use inert absorbents like
vermiculite or clay.

o Decontamination: Wash the spill area with a 5% Sodium Thiosulfate solution to neutralize
any generated iodine stains.

Compatibility & Incompatibility Matrix
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Chemical Class Compatibility Status Risk /| Consequence

Can be mixed for disposal if
Non-Halogenated Solvents Compatible (Conditionally) facility permits, but increases

incineration cost.

Causes elimination reaction

(dehydrohalogenation) forming
Strong Bases (NaOH, KOH) INCOMPATIBLE

methylcyclohexene;

exothermic.

Strong Oxidizers ( Potential for violent oxidation

INCOMPATIBLE _
) or explosion.

) o Forms Grignard/Organolithium
Magnesium/Lithium INCOMPATIBLE ) ]
reagents (highly reactive).

Long-term storage may soften
Plastics (PVC, PS) Monitor plastics; HDPE or Teflon
(PTFE) is preferred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Disposal Guide: 1-lodo-2-
Methylcyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8709353/docs#comprehensive-disposal-guide-1-
iodo-2-methylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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